3-(1H-pyrrol-1-yl)-3-(3-thienyl)propanoic acid

• IUPAC Name: 3-pyrrol-1-yl-3-thiophen-3-ylpropanoic acid
• InChI: InChI=1S/C11H11NO2S/c13-11(14)7-10(9-3-6-15-8-9)12-4-1-2-5-12/h1-6,8,10H,7H2,(H,13,14)
• InChI Key: DUPNBMRWTIBTOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C(CC(=O)O)C2=CSC=C2
• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol

Description

3-(1H-Pyrrol-1-yl)-3-(3-thienyl)propanoic acid, also known as 3-PTP, is a synthetic organic compound with a wide range of applications in scientific research. It is a useful building block for creating more complex molecules, and has been used in various areas of research, such as drug development, biochemistry, and medical imaging. 3-PTP is also known for its ability to act as a ligand for proteins, which makes it a valuable tool for studying protein-ligand interactions.

Scientific Research Applications

Biomarker Detection and Environmental Monitoring

One significant area of application for related compounds is in biomarker detection for assessing exposure to environmental toxins. For example, the measurement of human urinary carcinogen metabolites offers insights into tobacco and cancer relationships. Techniques for quantifying metabolites of various carcinogens, including those related to benzene and benzo[a]pyrene, in smokers and individuals exposed to environmental tobacco smoke have been developed. Such assays are crucial for studying carcinogen exposure and metabolism in humans, highlighting the importance of analytical methods in environmental health research (Hecht, 2002).

Synthetic Chemistry and Materials Science

In the field of synthetic chemistry, the study of thiophene derivatives, including their structure-activity relationships, has been reviewed. This research emphasizes the versatility of thiophene and related heterocyclic compounds in developing therapeutics and materials with varied biological activities. The interchangeability within aromatic systems, such as pyrrole and thiophene, underscores the potential of these compounds in designing molecules with desired properties (Drehsen & Engel, 1983).

Green Chemistry and Sustainable Materials

Lactic acid production from biomass represents a cornerstone of green chemistry, with lactic acid serving as a precursor for various chemicals, including pyruvic acid and lactate esters. The biotechnological routes for producing these derivatives from lactic acid demonstrate the compound's role in developing sustainable materials and chemicals. This research aligns with efforts to replace petrochemical-based products with bio-based alternatives, reflecting the broader application of organic acids in sustainable development (Gao, Ma, & Xu, 2011).